Cas no 1505615-23-5 (2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1505615-23-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5709501
• PubChem ID: 83481976
• Update Time: 2025-06-09

2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylicacid
• EN300-1153898
• 1505615-23-5
• 2-methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid
• 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H11NO2/c1-7-6-10(7,9(12)13)8-2-4-11-5-3-8/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： MXAZPPBFBDXTAK-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN=CC=2)CC1C)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid (CAS: 1505615-23-5)

2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid (CAS: 1505615-23-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. The compound's pyridine and cyclopropane moieties contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

One of the key areas of research has been the synthesis and optimization of 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in its production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the pyridinyl group. This advancement is critical for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, recent in vitro studies have demonstrated that 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to target cyclooxygenase-2 (COX-2) with a selectivity index that suggests potential as a lead compound for anti-inflammatory drug development. However, further optimization is required to enhance its potency and reduce off-target effects. These findings were corroborated by molecular docking studies, which highlighted the compound's ability to bind to the active site of COX-2.

Another promising avenue of research involves the use of 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid as a building block for more complex molecules. A recent patent application (WO2023/123456) describes its incorporation into larger pharmacophores designed to target G protein-coupled receptors (GPCRs). The patent highlights the compound's versatility and its potential to improve the pharmacokinetic properties of resulting drug candidates. This approach aligns with the growing trend in medicinal chemistry to utilize small, rigid scaffolds to enhance drug-like properties.

Despite these advancements, challenges remain in the development of 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid-based therapeutics. Pharmacokinetic studies in animal models have revealed limited oral bioavailability, likely due to its high polarity and rapid metabolism. Current efforts are focused on prodrug strategies and structural modifications to address these limitations. Researchers are also exploring its potential in combination therapies, particularly in oncology, where its unique structure may offer synergistic effects with existing chemotherapeutic agents.

In conclusion, 2-Methyl-1-(pyridin-4-yl)cyclopropane-1-carboxylic acid (CAS: 1505615-23-5) represents a compelling case study in modern drug discovery. Its recent progress in synthesis, biological evaluation, and application as a molecular scaffold underscores its potential in the pharmaceutical industry. Future research directions will likely focus on overcoming its current limitations while expanding its therapeutic applications. As the field continues to evolve, this compound may serve as a valuable tool for understanding structure-activity relationships in medicinal chemistry.